Cas no 58801-45-9 (U-34728E (HCl))
U-34728E (HCl) structure
Product Name:U-34728E (HCl)
CAS No:58801-45-9
MF:C19H36Cl2N2O6S
MW:491.46994304657
CID:381354
Update Time:2023-11-19
U-34728E (HCl) Chemical and Physical Properties
Names and Identifiers
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- L-threo-a-D-galacto-Octopyranoside, methyl7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-1-(2-hydroxyethyl)-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-,monohydrochloride (9CI)
- L-threo-a-D-galacto-Octopyranoside, methyl7-chloro-6,7,8-trideoxy-6-[[[1-(2-hydroxyethyl)-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-,monohydrochloride, (2S-trans)-
- U 34728E
- TH5CVN7H0X
- L-Threo-alpha-D-galacto-octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-(((1-(2-hydroxyethyl)-4-propyl-2-pyrrolidinyl)carbonyl)amino)-1-thio-, monohydrochloride, (2S-trans)-
- L-Threo-alpha-D-galacto-octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-((((2S,4R)-1-(2-hydroxyethyl)-4-propyl-2-pyrrolidinyl)carbonyl)amino)-1-thio-, monohydrochloride
- CID 133083028
- U 34728E (HCl)
- U34728E (HCl)
- U-34728E (HCl)
-
- Inchi: 1S/C19H35ClN2O6S.ClH/c1-4-5-11-8-12(22(9-11)6-7-23)18(27)21-13(10(2)20)17-15(25)14(24)16(26)19(28-17)29-3;/h10-17,19,23-26H,4-9H2,1-3H3,(H,21,27);1H/t10-,11+,12-,13+,14-,15+,16+,17+,19+;/m0./s1
- InChI Key: LWEKMXGMUSIMMV-ODKHAUALSA-N
- SMILES: Cl[C@@H](C)[C@H]([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)SC)O)O)O)NC([C@@H]1C[C@@H](CCC)CN1CCO)=O.Cl
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 533
- Topological Polar Surface Area: 148
U-34728E (HCl) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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